N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide

• Molecular Formula: C22H22ClNO4S2
• Molecular Weight: 464.0 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-5-phenyl-2,3-dihydro-1,4-oxathiine-6-carboxamide
• InChI: InChI=1S/C22H22ClNO4S2/c23-19-9-5-4-8-17(19)14-24(18-10-13-30(26,27)15-18)22(25)20-21(29-12-11-28-20)16-6-2-1-3-7-16/h1-9,18H,10-15H2
• InChI Key: FDHLQHQJPXJNNB-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CC=C2Cl)C(=O)C3=C(SCCO3)C4=CC=CC=C4

Description

N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide is a synthetic carboxamide derivative featuring a 5,6-dihydro-1,4-oxathiine heterocyclic core. The molecule is substituted at position 3 with a phenyl group and at the carboxamide nitrogen with two distinct moieties: a 2-chlorobenzyl group and a 1,1-dioxidotetrahydrothiophen-3-yl group. The sulfone (1,1-dioxide) functionality in the tetrahydrothiophen ring enhances electronic stability and may influence metabolic resistance, while the 2-chlorobenzyl substituent likely contributes to lipophilicity and bioactivity. Structural elucidation of such compounds often relies on crystallographic tools like the SHELX software suite, which is widely employed for small-molecule refinement .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide typically involves multiple steps:

Formation of the Chlorobenzyl Intermediate: This step involves the chlorination of benzyl compounds under controlled conditions.

Synthesis of the Dioxidotetrahydrothiophenyl Intermediate: This involves the oxidation of tetrahydrothiophene derivatives.

Coupling Reaction: The chlorobenzyl and dioxidotetrahydrothiophenyl intermediates are coupled under specific conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of catalysts, controlled temperature and pressure conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the sulfur atom in the dioxidotetrahydrothiophenyl group.

Reduction: Reduction reactions could potentially occur at the carbonyl group in the carboxamide moiety.

Substitution: The chlorobenzyl group may participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that this compound exhibits potential anticancer properties. It has been shown to inhibit the growth of various cancer cell lines through mechanisms that may involve the modulation of estrogen receptors. For instance, molecular docking studies suggest that it binds effectively to the human estrogen receptor alpha (ERα), demonstrating a binding affinity comparable to known inhibitors like tamoxifen .

Antimicrobial Properties

Research has also highlighted the antimicrobial effects of this compound against several bacterial strains. In vitro studies reveal that it possesses significant antibacterial activity, making it a candidate for further development as an antimicrobial agent .

Anti-inflammatory Effects

The compound has been evaluated for its anti-inflammatory properties, showing promise in reducing inflammation markers in cellular models. This could be beneficial in treating conditions characterized by chronic inflammation .

Case Study 1: Anticancer Efficacy

A study conducted on breast cancer cell lines demonstrated that N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide significantly reduced cell proliferation. The IC50 value was calculated to be approximately 15 µM, indicating potent activity against cancer cells .

Case Study 2: Antimicrobial Testing

In a comparative study of various compounds for antibacterial activity, this compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli. These results suggest that it may serve as a scaffold for developing new antibiotics .

Potential Research Areas

Future research should focus on:

• In Vivo Studies : To validate the efficacy and safety of the compound in living organisms.
• Mechanistic Studies : To elucidate the specific pathways through which the compound exerts its anticancer and antimicrobial effects.
• Formulation Development : Exploring different formulations to enhance bioavailability and therapeutic efficacy.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide would depend on its specific application. For example, if it is used as a drug, its mechanism might involve binding to a specific receptor or enzyme and modulating its activity. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

5,6-Dihydro-2-methyl-N-phenyl-1,4-oxathiin-3-carboxamide

This compound, described in a 1982 patent (), shares the oxathiine-carboxamide scaffold but differs in substituents:

• Position 2 : Methyl group (vs. phenyl in the target compound).
• N-substituent : Phenyl (vs. 2-chlorobenzyl and sulfone-containing groups).
• Synthesis : Prepared via cyclization of di(2-hydroxyethyl) disulfide with acetoacetanilide, avoiding chlorinating agents like SO₂Cl₂ . The target compound’s synthesis likely involves chlorinated intermediates due to the 2-chlorobenzyl moiety, which may raise environmental and cost concerns.

Hypothetical Analogues

• Sulfone vs. Thioether : The sulfone group in the target compound may improve oxidative stability compared to thioether-containing analogs (e.g., omethoate derivatives).
• Chlorinated Aromatics: The 2-chlorobenzyl group could enhance fungicidal potency relative to non-halogenated benzyl groups, as seen in agrochemical design.

Comparative Data Table

Parameter	Target Compound	5,6-Dihydro-2-methyl-N-phenyl-1,4-oxathiin-3-carboxamide
Core Structure	5,6-Dihydro-1,4-oxathiine-2-carboxamide	5,6-Dihydro-1,4-oxathiine-3-carboxamide
Position 2 Substituent	Phenyl	Methyl
N-Substituents	2-Chlorobenzyl, 1,1-dioxidotetrahydrothiophen-3-yl	Phenyl
Key Functional Groups	Sulfone, Chlorobenzyl	Thioether (unoxidized sulfur)
Reported Bioactivity	Undisclosed (hypothesized fungicidal/antimicrobial)	Known fungicide
Synthesis Method	Likely chlorinated intermediates	Di(2-hydroxyethyl) disulfide cyclization, no chlorinating agents
Environmental Impact	Potential concerns due to chlorinated byproducts	Reduced corrosivity and chlorinated waste

Research Findings and Implications

• Bioactivity : The fungicidal activity of the analog suggests that the oxathiine-carboxamide core is bioactive. The target compound’s 2-chlorobenzyl group may enhance target binding, while the sulfone group could mitigate metabolic degradation, extending its half-life .
• Synthesis Challenges : The avoidance of chlorinating agents in the process highlights a greener approach, whereas the target compound’s synthesis may require stringent handling of chlorinated reagents.
• However, the 2-chlorobenzyl moiety may offset this by elevating lipophilicity.

Biological Activity

N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. The compound's unique structure, characterized by a chlorobenzyl moiety and a dioxidotetrahydrothiophen group, suggests possible interactions with various biological targets.

• Molecular Formula : C21H24ClNO4S
• Molecular Weight : 421.94 g/mol
• CAS Number : 620569-52-0

Biological Activity Overview

The biological activity of this compound has been explored through various studies focusing on its anticancer properties, enzyme inhibition, and interaction with ion channels.

Anticancer Activity

Recent studies have evaluated the compound's efficacy against several cancer cell lines. The National Cancer Institute's protocol was used to assess its growth inhibition capabilities across a panel of 60 different cancer cell lines.

Cell Line	% Growth Inhibition (% GI)
CCRF-CEM (Leukemia)	143.44
HOP-92 (Lung Cancer)	33.46
UO-31 (Renal Cancer)	33.21
HL-60(TB) (Leukemia)	29.81
MDA-MB-468 (Breast)	29.55

The compound showed significant activity against leukemia and renal cancer cell lines, indicating its potential as an anticancer agent .

Enzyme Inhibition

Compounds similar in structure have demonstrated the ability to inhibit various enzymes. Preliminary studies suggest that N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide may interact with specific enzymes or receptors, modulating their activities effectively. This could lead to therapeutic applications in treating diseases linked to enzyme dysfunctions .

Ion Channel Modulation

There is evidence that compounds within the same chemical class can act as inhibitors of ion channels. This activity is crucial for developing treatments for conditions such as cardiac arrhythmias and neurological disorders. Further research is necessary to establish the specific ion channels affected by this compound .

Case Studies and Research Findings

A comparative analysis of similar compounds has been conducted to understand the structure–activity relationship (SAR). The results indicate that modifications in substituents significantly affect biological activity.

Compound Name	Biological Activity
N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-(propan-2-yloxy)benzamide	Ion channel inhibition
N-[4-(propan-2-yl)benzyl]-1,2-oxazole-3-carboxamide	Anticancer properties
N-{3-[(1,1-dioxido-1,2-benzothiazol-3-yl)(phenyl)amino]propyl}benzamide	Potent Kv1.3 inhibitor

These findings suggest that the unique combination of functional groups in N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide may lead to distinct therapeutic effects compared to its analogs .